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Compound of Interest

Compound Name: FFN270 hydrochloride

Cat. No.: B11937197

Disclaimer: This document provides guidance on the personal protective equipment (PPE) and
procedures for handling FFN270 hydrochloride. This information is compiled from general
laboratory safety protocols and data for similar research compounds. A specific Safety Data
Sheet (SDS) for FFN270 hydrochloride is not publicly available. Therefore, a thorough, site-
specific risk assessment must be conducted by qualified personnel before any handling of this
substance. Always consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance.

Immediate Safety and Logistical Information

FFN270 hydrochloride is a fluorescent tracer of norepinephrine, acting as a substrate for the
norepinephrine transporter (NET) and vesicular monoamine transporter 2 (VMAT2).[1] Due to
its biological activity and the absence of comprehensive safety data, it should be handled with
caution, assuming it is a potentially hazardous substance. The primary routes of exposure to
minimize are inhalation, skin and eye contact, and ingestion.[2]

Personal Protective Equipment (PPE)

A risk assessment should guide the selection of PPE for handling FFN270 hydrochloride.[3]
The following table summarizes the recommended PPE for various laboratory activities
involving this compound.
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Operational Plans

1. Engineering Controls:

o All work with solid FFN270 hydrochloride and concentrated solutions should be conducted
in a certified chemical fume hood to minimize inhalation exposure.[4]
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o Ensure safety showers and eyewash stations are readily accessible and have been recently
tested.[2]

2. Administrative Controls:

e Develop a standard operating procedure (SOP) for the handling of FFN270 hydrochloride
and ensure all personnel are trained on the procedure.

o Restrict access to areas where FFN270 hydrochloride is being used.

e Maintain a chemical inventory to track the quantity of FFN270 hydrochloride on-site.
3. Spill Response:

 In the event of a spill, evacuate the immediate area and alert others.

o For small spills, trained personnel wearing appropriate PPE can use a chemical spill kit to
absorb the material.

o For large spills, evacuate the laboratory and contact your institution's EHS department
immediately.

Disposal Plan

Dispose of FFN270 hydrochloride and all contaminated materials as hazardous chemical
waste in accordance with local, state, and federal regulations.[5] Do not dispose of FFN270
hydrochloride down the drain.[6]

Waste Segregation:

e Solid Waste: Collect unused FFN270 hydrochloride powder, contaminated gloves, weigh
boats, and other solid materials in a designated, sealed, and clearly labeled hazardous
waste container.

o Liquid Waste: Collect solutions containing FFN270 hydrochloride and the first rinse of any
contaminated glassware in a designated, sealed, and clearly labeled hazardous waste
container.[7]
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e Sharps: Any needles or other sharps used for injections of FFN270 hydrochloride should be

disposed of in a designated sharps container for hazardous waste.

Below is a workflow for the disposal of FFN270 hydrochloride waste.

Waste Generation

' Solid Waste ' ' Liquid Waste ' ' Sharps Waste '

Waste Collection & Segregation

(Solid Waste Containe) C_iquid Waste Containe) (Sharps Containe)

Final Disposal

Click to download full resolution via product page

FFN270 Hydrochloride Waste Disposal Workflow

Quantitative Data Summary

The following table provides typical physical and chemical properties for a research chemical
like FFN270 hydrochloride. This data is for illustrative purposes and should be confirmed with
the supplier-specific Certificate of Analysis (CoA).
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Property Value Source

Molecular Weight 259.66 g/mol

Formula C11H10FNOs3-HCI

Appearance Solid General

Purity >98%

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C

Excitation Maxima 320 nm or 365 nm (pH- [8]
dependent)

Emission Maximum 475 nm [8]

Experimental Protocols

Protocol: Labeling Noradrenergic Neurons with FFN270 Hydrochloride

This protocol is adapted from Dunn et al., 2018 and is intended for in vivo imaging in animal

models.[1]

1. Preparation of FFN270 Hydrochloride Stock Solution: a. Allow the vial of FFN270
hydrochloride to equilibrate to room temperature before opening. b. Reconstitute the solid
FFN270 hydrochloride in high-quality, anhydrous DMSO to a stock concentration of 10-100
mM. c. Aliquot the stock solution into single-use volumes and store at -20°C, protected from
light.

2. In Vivo Injection: a. Anesthetize the animal according to your institution's approved animal
care and use protocol. b. Secure the animal in a stereotaxic frame. c. Create a small cranial
window over the brain region of interest (e.g., somatosensory cortex).[1] d. Dilute the FFN270
hydrochloride stock solution in sterile artificial cerebrospinal fluid (aCSF) to the desired final
concentration (e.g., 100 pmol for cortical injection).[1] e. Using a microinjection pump and a
glass micropipette, inject the FFN270 hydrochloride solution into the target brain region at a
slow and steady rate.[1]
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3. Imaging: a. Allow sufficient time for neuronal uptake and labeling (this may need to be
empirically determined). b. Use two-photon microscopy to visualize the FFN270-labeled
neurons.[1] c. Excite the FFN270 using a laser tuned to approximately 320 nm or 365 nm and

collect the emission at around 475 nm.[8]
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Mechanism of FFN270 Hydrochloride Uptake and Sequestration

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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